Cas no 1060814-74-5 (3-amino-2-(furan-2-yl)propanoic Acid)

• Product Name: 3-amino-2-(furan-2-yl)propanoic Acid
• CAS No: 1060814-74-5
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1171288
• PubChem ID: 55263080
• Update Time: 2025-06-13

3-amino-2-(furan-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(furan-2-yl)propanoic Acid
• AB62456
• EN300-1847312
• 1060814-74-5
• AKOS006303669

• Inchi： 1S/C7H9NO3/c8-4-5(7(9)10)6-2-1-3-11-6/h1-3,5H,4,8H2,(H,9,10)
• InChI Key： SZWINTHUWCLCSO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C(=O)O)CN

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-amino-2-(furan-2-yl)propanoic Acid

Comprehensive Overview of 3-amino-2-(furan-2-yl)propanoic Acid (CAS No. 1060814-74-5): Properties, Applications, and Research Insights

3-amino-2-(furan-2-yl)propanoic Acid (CAS No. 1060814-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This furan-derived amino acid features a unique molecular structure, combining a furan ring with a propanoic acid backbone and an amino functional group. Its structural versatility makes it a valuable intermediate in drug discovery, particularly in the design of small-molecule therapeutics and peptide mimetics.

Recent studies highlight the compound's potential in addressing neurodegenerative diseases and metabolic disorders, aligning with growing public interest in precision medicine and targeted therapies. Researchers are exploring its role as a building block for enzyme inhibitors, given its ability to modulate biological pathways. The furan moiety, in particular, contributes to its bioavailability and binding affinity, making it a hotspot for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 1060814-74-5 is often synthesized via multi-step organic reactions, including reductive amination or asymmetric hydrogenation of furan-containing precursors. Its chirality is critical for applications in stereoselective synthesis, a topic frequently searched by chemists optimizing green chemistry protocols. The compound’s logP and pKa values further underscore its utility in drug formulation, especially for blood-brain barrier penetration.

In the context of sustainable chemistry, 3-amino-2-(furan-2-yl)propanoic Acid is being investigated for biocatalytic production methods, responding to industry demands for eco-friendly synthesis. This aligns with trending searches on circular economy and carbon-neutral manufacturing. Additionally, its derivatives show promise in agricultural chemistry, particularly as biodegradable plant growth regulators.

The compound’s characterization data—including NMR spectra, HPLC purity, and mass spectrometry profiles—are frequently requested in academic forums, reflecting its importance in quality control workflows. Analytical chemists emphasize its UV-Vis absorption properties for assay development, while material scientists explore its coordination chemistry with metals for catalytic applications.

As interest grows in personalized healthcare, 1060814-74-5 is being studied for biomarker potential in proteomics and metabolomics. Its compatibility with click chemistry techniques also makes it relevant for diagnostic probe design, a hot topic in cancer research discussions. Notably, patents involving this compound often cite its low cytotoxicity, a key factor for translational medicine.

For suppliers and distributors, ensuring high-purity grades of 3-amino-2-(furan-2-yl)propanoic Acid is essential to meet GMP standards. The compound’s storage stability under controlled environments is another frequently searched topic, especially among pharmaceutical logistics professionals. Regulatory databases classify it as non-hazardous, facilitating its global trade under standard chemical compliance frameworks.

Future research directions may explore its polymeric derivatives for drug delivery systems or biomaterials, capitalizing on the furan ring’s photoresponsive properties. With the rise of AI-driven drug discovery, computational studies on this compound’s molecular docking potential are anticipated to increase, addressing popular queries about in silico screening efficiency.